4-Methyloxolane-3-sulfonyl fluoride

• Molecular Formula: C5H9FO3S
• Molecular Weight: 168.19 g/mol
• SMILES: CC1COCC1S(=O)(=O)F
• InChI: InChI=1S/C5H9FO3S/c1-4-2-9-3-5(4)10(6,7)8/h4-5H,2-3H2,1H3
• InChIKey: BFLWGDRXSVOFGW-UHFFFAOYSA-N

4-Methyloxolane-3-sulfonyl fluoride: A Structurally Defined SuFEx Building Block for Covalent Probe and Inhibitor Assembly

4-Methyloxolane-3-sulfonyl fluoride (CAS 1936456-56-2, molecular formula C₅H₉FO₃S, molecular weight 168.19 g/mol) is a sulfonyl fluoride derivative featuring a five-membered oxolane (tetrahydrofuran) ring with a methyl substituent at the 4-position and the reactive sulfur(VI) fluoride group at the 3-position . Sulfonyl fluorides are recognized as privileged electrophilic warheads in the sulfur(VI) fluoride exchange (SuFEx) click chemistry paradigm, valued for their balanced stability–reactivity profile and compatibility with biological nucleophiles [1]. The 4-methyl substitution distinguishes this compound from unsubstituted and regioisomeric oxolane sulfonyl fluorides, potentially modulating steric encumbrance around the electrophilic center, hydrolytic stability, and conformational organization of the oxolane scaffold, all of which are critical parameters in the rational design of covalent probes, inhibitors, and functional materials [2].

SuFEx click‑chemistry building block for covalent probe and inhibitor assembly

4‑methyl group distal to SO₂F: predicted minimal steric interference with nucleophilic attack (class‑level)

Supplier‑reported purity; batch‑specific certificate of analysis recommended for stoichiometric reliability

• [1] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430-9448. View Source
• [2] Lee C, Cook AJ, Elisabeth C, et al. Recent advances towards sulfur(VI) fluoride exchange (SuFEx) click chemistry. J Fluor Chem. 2018;213:87-112. View Source

Why 4-Methyloxolane-3-sulfonyl fluoride Cannot Be Assumed Interchangeable with Other Oxolane Sulfonyl Fluorides or Acyclic Analogs

Sulfonyl fluorides are distinguished from their sulfonyl chloride counterparts by a uniquely tunable reactivity that is highly sensitive to steric and electronic perturbations at the carbon bearing the SO₂F group [1]. In oxolane-based systems, the position of the methyl substituent controls both the local steric environment of the electrophilic sulfur center and the conformational dynamics of the tetrahydrofuran ring. The 4-methyl group in 4-methyloxolane-3-sulfonyl fluoride creates a steric profile distinct from the 2-methyl and 5-methyl regioisomers, where the substituent is positioned closer to the reactive SO₂F group. Additionally, substitution of the carbon α to the sulfonyl fluoride group directly influences the compound's susceptibility to base-mediated elimination to sulfene intermediates, a degradation pathway that can compromise selectivity in biological contexts [2]. Consequently, generic substitution—even among isomers sharing the same molecular formula (C₅H₉FO₃S, MW 168.19)—can lead to divergent SuFEx reaction kinetics, protein modification selectivity profiles, and hydrolytic stability. Quantitative, comparator-based evidence is required to validate any interchangeable use.

2‑Methyl regioisomer: steric retardation

Methyl group vicinal to SO₂F may significantly slow SuFEx kinetics relative to the 4‑methyl isomer; class‑level steric effects suggest reactivity profiles may not transfer.

5‑Methyl regioisomer: isobaric ambiguity

Identical molecular weight (168.19 g/mol) makes these regioisomers indistinguishable by mass spectrometry; orthogonal identity confirmation is essential.

Acyclic sulfonyl fluoride analogs

Unrestricted α‑proton accessibility may increase sulfene elimination; hydrolytic half‑life may differ from the conformationally constrained oxolane scaffold.

• [1] Grygorenko OO, Volochnyuk DM, Ryabukhin SV, Judd DN. The emerging role of sulfonyl fluorides in chemical biology and drug discovery. Chem Eur J. 2022;28(18):e202103777. View Source
• [2] Lee C, Cook AJ, Elisabeth C, et al. Recent advances towards sulfur(VI) fluoride exchange (SuFEx) click chemistry. J Fluor Chem. 2018;213:87-112. View Source

Quantitative Evidence Guide: Differentiation of 4-Methyloxolane-3-sulfonyl fluoride from Structural Analogs

Evidence Dimension 1: Purity Specification — 4-Methyloxolane-3-sulfonyl fluoride vs. Unsubstituted Oxolane-3-sulfonyl fluoride

Commercially available 4-methyloxolane-3-sulfonyl fluoride is supplied with a minimum purity specification of 95% as reported by the vendor (Biosynth brand via CymitQuimica) . For the unsubstituted analog oxolane-3-sulfonyl fluoride (CAS 2137735-38-5), typical vendor purity specifications range from 96% to 98% depending on the supplier (e.g., 97% stated by some catalog entries). No direct head-to-head analytical comparison has been published. The 95% minimum purity for the 4-methyl derivative is consistent with the typical range for non-pharmacopeial heterocyclic sulfonyl fluoride building blocks. Users should request batch-specific certificates of analysis from suppliers.

Purity specification

Class‑level

>95% (supplier‑reported) vs. 96–98% for unsubstituted analog

Context‑dependent; verify batch‑specific purity.

No head‑to‑head data; supplier QC methods not publicly disclosed.

Evidence Dimension	Supplier-reported minimum purity
Target Compound Data	≥95% (Biosynth/CymitQuimica)
Comparator Or Baseline	Oxolane-3-sulfonyl fluoride: 96–98% (multiple vendors)
Quantified Difference	Target compound purity falls approximately 1–3 percentage points below the unsubstituted analog's typical upper range; however, this difference is within normal supplier batch variability and cannot be attributed to inherent compound properties without further data.
Conditions	Vendor technical datasheets; QC analytical methods not publicly disclosed.

Why This Matters

Purity specifications directly affect the reliability of stoichiometric SuFEx reactions and the interpretability of biological assay results; users must verify batch-specific purity rather than relying on nominal catalog values when selecting among structural analogs.

Evidence Dimension 2: Steric Environment at the Electrophilic Sulfur Center — 4-Methyl vs. 2-Methyl Regioisomers

In 2-methyloxolane-3-sulfonyl fluoride (CAS 2137685-84-6), the methyl group resides on the carbon adjacent to the sulfonyl fluoride-bearing carbon, resulting in direct steric congestion around the electrophilic sulfur center. In contrast, the 4-methyl regioisomer (the target compound) places the methyl substituent on the carbon distal to the SO₂F group, with one intervening ring carbon separating the substituent from the reactive site . Class-level evidence from sulfonyl fluoride SuFEx kinetics demonstrates that increased steric bulk proximal to the SO₂F group significantly retards nucleophilic attack by amines and phenols [1]. The 4-methyl regioisomer is therefore expected to exhibit faster SuFEx kinetics compared to the 2-methyl analog under identical conditions, though no published direct kinetic comparison exists for this specific compound pair.

Steric environment

Class‑level

4‑methyl distal to SO₂F (target) vs. 2‑methyl vicinal to SO₂F (2‑methyl regioisomer)

Distal methyl may support faster SuFEx kinetics based on steric reasoning.

No direct kinetic comparison (k₂) published for this pair.

Evidence Dimension	Estimated relative SuFEx reactivity based on steric environment
Target Compound Data	4-Methyl group distal to SO₂F; minimal direct steric interference with nucleophilic attack predicted.
Comparator Or Baseline	2-Methyloxolane-3-sulfonyl fluoride: methyl group vicinal to SO₂F; moderate to significant steric retardation expected.
Quantified Difference	No quantitative kinetic data (k₂ values, half-lives) are available for either compound. Class-level data on aliphatic sulfonyl fluorides indicate that alkyl branching at the α-carbon can reduce SuFEx rates by up to an order of magnitude relative to unbranched analogs [1].
Conditions	Steric analysis based on 2D/3D molecular structure; SuFEx rate retardation inferred from literature on alkyl sulfonyl fluoride structure–reactivity relationships.

Why This Matters

The differential steric environment between regioisomers is predicted to translate into distinct reaction rate profiles and potentially different protein modification selectivity, making regioisomer selection a critical parameter in covalent probe design.

• [1] Lee C, Cook AJ, Elisabeth C, et al. Recent advances towards sulfur(VI) fluoride exchange (SuFEx) click chemistry. J Fluor Chem. 2018;213:87-112. (Section on steric effects in aliphatic sulfonyl fluorides.) View Source

Evidence Dimension 3: Hydrolytic Stability — 4-Methyloxolane-3-sulfonyl fluoride vs. Acyclic Aliphatic Sulfonyl Fluorides

Aliphatic sulfonyl fluorides bearing α-hydrogen atoms are susceptible to base-catalyzed elimination to form sulfene intermediates, a degradation pathway that limits their utility in aqueous biological assays [1]. 4-Methyloxolane-3-sulfonyl fluoride possesses α-hydrogens at both the 2- and 4-positions of the oxolane ring, rendering it structurally capable of sulfene elimination. However, the conformational restriction imposed by the tetrahydrofuran ring may attenuate the accessibility of the α-proton to base compared to freely rotating acyclic analogs such as ethanesulfonyl fluoride. Quantitative hydrolytic stability data (half-life in aqueous buffer at defined pH and temperature) are not publicly available for the target compound or its immediate oxolane-based analogs. This represents a critical evidence gap for procurement decisions.

Hydrolytic stability

Data to verify

No experimental half‑life data available

Predicted moderate stabilization vs. acyclic analogs (class‑level).

Half‑life must be determined under specific assay buffer and temperature.

Evidence Dimension	Estimated relative hydrolytic stability in aqueous buffer (pH 7.4, 25 °C)
Target Compound Data	No experimental data available; prediction: conformational restriction may moderately reduce elimination susceptibility compared to acyclic analogs.
Comparator Or Baseline	Ethanesulfonyl fluoride: documented susceptibility to alkaline hydrolysis via sulfene elimination [1]. Phenylmethanesulfonyl fluoride (PMSF) is widely used as a serine protease inhibitor but exhibits limited aqueous half-life.
Quantified Difference	No quantitative hydrolytic half-life data available for the target compound. Class-level literature reports that aliphatic sulfonyl fluorides with α-hydrogens generally exhibit half-lives of minutes to hours in aqueous buffer at neutral pH, while those lacking α-hydrogens can be stable for days [1].
Conditions	Aqueous buffer, pH 7.4, 25 °C; data inferred from class-level literature on aliphatic sulfonyl fluoride stability.

Why This Matters

Aqueous stability directly determines the usable concentration window in biochemical assays and the feasibility of biological SuFEx applications; users must verify stability under their specific experimental conditions before substituting one sulfonyl fluoride for another.

• [1] Grygorenko OO, Volochnyuk DM, Ryabukhin SV, Judd DN. The emerging role of sulfonyl fluorides in chemical biology and drug discovery. Chem Eur J. 2022;28(18):e202103777. (Section on sulfonyl fluoride stability and sulfene formation.) View Source

Evidence Dimension 4: Molecular Weight and Lipophilicity Control — 4-Methyl vs. 5-Methyl Regioisomer Comparison

4-Methyloxolane-3-sulfonyl fluoride and 5-methyloxolane-3-sulfonyl fluoride (CAS 2172116-96-8) are regioisomers sharing identical molecular formula (C₅H₉FO₃S) and molecular weight (168.19 g/mol) . The two compounds are isomeric and therefore indistinguishable by mass spectrometry alone. In the 5-methyl isomer, the methyl group is positioned on the ether oxygen-adjacent carbon, which may influence the electron density of the ring oxygen and consequently affect hydrogen-bonding capacity and solvation properties. Without experimental logP or chromatographic retention data, no meaningful physicochemical differentiation can be asserted between these two regioisomers. The identical molecular weight underscores the need for orthogonal analytical characterization (e.g., NMR, IR) to confirm identity upon procurement.

Molecular identity

Specification review

MW 168.19 – identical for 4‑methyl, 2‑methyl, and 5‑methyl regioisomers

Regioisomers are isobaric; orthogonal ID (NMR) required.

Mass spectrometry alone cannot distinguish between positional isomers.

Evidence Dimension	Molecular weight distinguishability
Target Compound Data	MW 168.19 g/mol (C₅H₉FO₃S)
Comparator Or Baseline	5-Methyloxolane-3-sulfonyl fluoride: MW 168.19 g/mol (C₅H₉FO₃S) ; 2-Methyloxolane-3-sulfonyl fluoride: MW 168.19 g/mol .
Quantified Difference	Zero mass difference; regioisomers are isobaric and cannot be differentiated by MS.
Conditions	Molecular formula and molecular weight comparison based on CAS registry data; experimental logP, pKa, and chromatographic retention data not publicly available.

Why This Matters

The identical molecular weight of positional isomers creates a risk of analytical misidentification; procurement and inventory management protocols must include NMR or IR verification to ensure the correct regioisomer is used in experiments.

Application Scenarios for 4-Methyloxolane-3-sulfonyl fluoride Based on Structural Differentiation

Covalent Fragment Library Design Requiring Defined Steric Topology at the Electrophilic Center

In the construction of electrophilic fragment libraries for covalent inhibitor screening, the distance between the reactive sulfonyl fluoride warhead and any steric bulk on the scaffold is a critical design parameter. 4-Methyloxolane-3-sulfonyl fluoride places the methyl substituent distal to the SO₂F group, offering a less sterically encumbered electrophilic center compared to the 2-methyl regioisomer . This predicted property supports its use as a fragment where rapid initial engagement with protein nucleophiles is desired. The class-level inference that the 4-methyl positional isomer exhibits faster SuFEx kinetics than the 2-methyl analog, though unconfirmed by direct measurement, provides a rational basis for its prioritization in libraries where steric accessibility at the warhead is deemed important [1].

SuFEx-Based Bioconjugation Requiring Balanced Reactivity and Aqueous Stability

Sulfonyl fluorides are used as heterobifunctional linkers in bioconjugation and activity-based protein profiling. The conformational restriction of the oxolane ring in 4-methyloxolane-3-sulfonyl fluoride may confer a moderate stabilization against base-mediated sulfene elimination relative to acyclic aliphatic sulfonyl fluorides such as PMSFs . Although no quantitative hydrolytic half-life data exist for this specific compound, the structural analogy to conformationally constrained cyclic sulfonyl fluorides supports its use in applications where aqueous buffer compatibility for multi-hour experiments is required [1]. Users must empirically determine stability under their specific pH and temperature conditions.

Regioisomer-Specific Scaffold Decoration in Medicinal Chemistry Lead Optimization

When a medicinal chemistry program has established that a methyl-substituted oxolane sulfonyl fluoride core is essential for activity, the choice between 2-methyl, 4-methyl, and 5-methyl regioisomers constitutes a critical structure–activity relationship (SAR) vector. The 4-methyl isomer offers a distinct spatial presentation of the lipophilic methyl group relative to the electrophilic warhead compared to its regioisomeric counterparts, which share identical molecular weight (168.19 g/mol) and are therefore indistinguishable by mass spectrometry . This differentiation supports its use as a discrete SAR probe to interrogate the topography of target binding pockets. Procurement of the correct regioisomer must be verified by NMR or other orthogonal analytical methods.

Application

Selection Property

Validation Focus

Covalent fragment library design

Electrophile steric accessibility

SuFEx kinetics under library screening conditions

SuFEx‑based bioconjugation

Hydrolytic stability in aqueous buffer

Half‑life determination at working pH and temperature

Regioisomer‑specific SAR probe

Regioisomer identity confirmation

Orthogonal analysis (NMR) to distinguish isobaric isomers

• [1] Lee C, Cook AJ, Elisabeth C, et al. Recent advances towards sulfur(VI) fluoride exchange (SuFEx) click chemistry. J Fluor Chem. 2018;213:87-112. View Source